Cas no 1935247-73-6 (1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride)

• Product Name: 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride
• CAS No: 1935247-73-6
• MF: C₉H₇ClO₃S
• MW: 230.668080568314
• CID: 5162834
• PubChem ID: 131049979
• Update Time: 2025-10-22

1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride

• Inchi： 1S/C9H7ClO3S/c10-14(12,13)9-3-1-2-6-7(9)4-5-8(6)11/h1-3H,4-5H2
• InChI Key： BLWPETYKWUHVLZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(S(Cl)(=O)=O)=CC=C2)CC1

Additional information on 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1935247-73-6 and Product Name: 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride

The compound with the CAS number 1935247-73-6 and the product name 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The sulfonyl chloride functional group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, the demand for specialized intermediates in pharmaceutical manufacturing has surged, driven by the need for more efficient and targeted therapeutic agents. The 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride compound fits into this demand by providing a synthetic platform that facilitates the creation of complex molecular architectures. Its indene core structure is particularly noteworthy, as indene derivatives have been extensively studied for their biological activities and potential medicinal properties.

The chemical properties of 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride make it an attractive candidate for further exploration in medicinal chemistry. The presence of both an oxo group and a sulfonyl chloride moiety allows for diverse functionalization strategies, enabling chemists to tailor the compound for specific applications. This flexibility is crucial in drug discovery pipelines, where the ability to modify molecular structures can significantly impact biological activity and pharmacokinetic profiles.

Recent research has highlighted the utility of sulfonyl chloride compounds in the synthesis of heterocyclic derivatives, which are known for their broad spectrum of biological activities. For instance, studies have demonstrated that indene-based sulfonyl chlorides can serve as precursors to novel anti-inflammatory agents and anticancer compounds. The reactivity of the sulfonyl chloride group allows for facile introduction of other functional groups, such as amines and alcohols, which are essential for constructing biologically relevant molecules.

The synthesis of 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride involves multi-step organic transformations that showcase the compound's synthetic versatility. The process typically begins with the functionalization of an indene precursor, followed by sulfonylation to introduce the sulfonyl chloride group. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable and efficient synthetic pathways.

In the realm of pharmaceutical research, 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive compounds, suggesting potential applications in areas such as pain management and neurology. Preliminary studies have indicated that derivatives of this compound exhibit promising pharmacological properties when tested in vitro. These findings underscore the importance of exploring new chemical entities like 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride for addressing unmet medical needs.

The role of computational chemistry in optimizing the synthesis and applications of 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride cannot be overstated. Molecular modeling techniques have enabled researchers to predict the behavior of this compound under various conditions, facilitating rational drug design. By leveraging computational tools, scientists can identify optimal reaction conditions and predict potential side products or byproducts. This approach not only accelerates the discovery process but also enhances cost-effectiveness by minimizing experimental trials.

As interest in personalized medicine grows, compounds like 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride are becoming increasingly relevant. Their ability to serve as building blocks for customized therapeutic agents aligns with the broader goal of developing treatments tailored to individual patient needs. The versatility of this compound allows for modifications that can target specific biological pathways or receptors implicated in various diseases. Such advancements represent a significant step forward in precision medicine.

The industrial production of 1-oxo-2,3-dihydro-1H-indene-4-sulfonyl chloride is also gaining traction due to its potential economic benefits. Scalable synthetic routes have been developed to ensure consistent supply for both academic research and commercial applications. These processes emphasize safety and environmental considerations, reflecting a commitment to sustainable manufacturing practices. As demand for high-quality intermediates continues to rise, compounds like 1-oxyo 2 3 dihydro 1h indene 4 sulfonyl chloride CAS no 1935247 73 6 are poised to play a pivotal role in pharmaceutical innovation.

In conclusion, 1935247 73 6 CAS number product name 1 oxo 2 3 dihydro 1h indene 4 sulfonyl chloride stands out as a remarkable chemical entity with far-reaching implications in pharmaceutical research and industrial chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with potential therapeutic benefits. As scientific understanding evolves and new technologies emerge, 1935247 -73 -6 product name bold text highlights its significance as a cornerstone compound in modern chemistry.